1-(3-Fluoro-4-methylbenzoyl)piperidine-2-carboxylic acid

• IUPAC Name: 1-(3-fluoro-4-methylbenzoyl)piperidine-2-carboxylic acid
• InChI: InChI=1S/C14H16FNO3/c1-9-5-6-10(8-11(9)15)13(17)16-7-3-2-4-12(16)14(18)19/h5-6,8,12H,2-4,7H2,1H3,(H,18,19)
• InChI Key: FHQYCRYNJLJTGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)N2CCCCC2C(=O)O)F
• Molecular Formula: C14H16FNO3
• Molecular Weight: 265.28 g/mol

Description

1-(3-Fluoro-4-methylbenzoyl)piperidine-2-carboxylic acid, also known as FMPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. FMPA is a piperidine derivative that has a fluorine atom and a methyl group attached to a benzoyl group. This compound has been synthesized using different methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of 1-(3-Fluoro-4-methylbenzoyl)piperidine-2-carboxylic acid is not fully understood, but it has been reported to inhibit the activity of certain enzymes, including histone deacetylases (HDACs) and DNA methyltransferases (DNMTs). HDACs and DNMTs are involved in the regulation of gene expression, and their inhibition by this compound may lead to the activation of tumor suppressor genes and the inhibition of oncogenes.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to induce apoptosis in cancer cells by activating the caspase pathway. This compound has also been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), and to reduce pain and inflammation in animal models. Additionally, this compound has been reported to have antioxidant properties.

Advantages and Limitations for Lab Experiments

1-(3-Fluoro-4-methylbenzoyl)piperidine-2-carboxylic acid has several advantages for lab experiments, including its high purity, stability, and low toxicity. However, this compound is a relatively new compound, and its effects on humans are not fully understood. Additionally, this compound is expensive and may not be readily available in some labs.

Future Directions

For the study of 1-(3-Fluoro-4-methylbenzoyl)piperidine-2-carboxylic acid include the development of new drugs based on this compound, exploring its potential as a tool for epigenetic research, and investigating its potential in the treatment of neurodegenerative diseases.

Synthesis Methods

1-(3-Fluoro-4-methylbenzoyl)piperidine-2-carboxylic acid can be synthesized using different methods, including the reaction of piperidine-2-carboxylic acid with 3-fluoro-4-methylbenzoyl chloride in the presence of a base, such as triethylamine. Another method involves the reaction of piperidine-2-carboxylic acid with 3-fluoro-4-methylbenzoyl isocyanate. Both methods have been reported to yield high purity this compound.

Scientific Research Applications

1-(3-Fluoro-4-methylbenzoyl)piperidine-2-carboxylic acid has been widely used in scientific research due to its potential applications in various fields. One of the main applications of this compound is in the development of new drugs. This compound has been reported to exhibit antitumor activity by inhibiting the growth of cancer cells. It has also been shown to have potential as an anti-inflammatory and analgesic agent. Additionally, this compound has been used in the development of new antibiotics and antiviral drugs.